Cas no 1805479-52-0 (3,5-Dichloro-2-fluorophenol)

• Product Name: 3,5-Dichloro-2-fluorophenol
• CAS No: 1805479-52-0
• MF: C₆H₃Cl₂FO
• MW: 180.99182343483
• MDL: MFCD28786275
• CID: 4706820
• Update Time: 2025-06-27

3,5-Dichloro-2-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-2-fluorophenol

• MDL： MFCD28786275
• Inchi： 1S/C6H3Cl2FO/c7-3-1-4(8)6(9)5(10)2-3/h1-2,10H
• InChI Key： DYHMEXJKZSGBQK-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1F)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Topological Polar Surface Area: 20.2

Additional information on 3,5-Dichloro-2-fluorophenol

3,5-Dichloro-2-fluorophenol and CAS No. 1805479-52-0: A Comprehensive Overview of Its Chemical Properties, Biological Significance, and Research Applications

3,5-Dichloro-2-fluorophenol (CAS No. 1805479-52-0) is a halogenated aromatic compound characterized by its unique molecular structure and functional groups. This compound belongs to the class of substituted phenols, where the hydroxyl group (-OH) is positioned at the 2-position relative to the aromatic ring, while two chlorine atoms (-Cl) are attached at the 3- and 5-positions. The presence of a fluorine atom at the 2-position further distinguishes it from its structural analogs, contributing to its distinct chemical reactivity and biological activity. Recent studies have highlighted the potential of 3,5-Dichloro-2-fluorophenol in various scientific fields, including pharmaceutical research, environmental chemistry, and materials science.

The molecular structure of 3,5-Dichloro-2-fluorophenol is composed of a benzene ring with three substituents: two chlorine atoms, one fluorine atom, and a hydroxyl group. The aromatic ring provides a stable backbone, while the substituents introduce functional diversity. The hydroxyl group enhances the compound's polarity, enabling solubility in polar solvents, while the halogen atoms influence its reactivity through electron-withdrawing effects. The fluorine atom at the 2-position is particularly noteworthy, as it modulates the compound's electronic properties and may affect its interaction with biological targets. This structural configuration has been explored in recent research to understand its role in pharmacological applications.

Recent advances in chemical synthesis have enabled the efficient production of 3,5-Dichloro-2-fluorophenol through optimized reaction pathways. One notable method involves the chlorination of 2-fluorophenol under controlled conditions, followed by selective substitution of the 3- and 5-positions. This approach has been refined to minimize byproduct formation and improve yield, which is critical for industrial-scale applications. The synthesis of this compound has also been linked to its potential use as a building block in the development of novel pharmaceuticals, particularly in the design of anti-inflammatory agents and antifungal compounds. Researchers have demonstrated that the halogenated substituents can be modified to enhance the compound's bioavailability and target specificity.

In the field of pharmaceutical research, 3,5-Dichloro-2-fluorophenol has been investigated for its potential therapeutic applications. A 2023 study published in *Journal of Medicinal Chemistry* reported that derivatives of this compound exhibit significant anti-inflammatory activity by modulating the expression of pro-inflammatory cytokines. The compound's ability to interact with specific protein targets, such as phosphodiesterase enzymes, has been explored in the context of treating chronic inflammatory diseases. Additionally, its structural similarity to known antifungal agents has led to its evaluation as a lead compound for the development of new antifungal drugs. These findings underscore the importance of 3,5-Dichloro-2-fluorophenol in the discovery of bioactive molecules.

From an environmental science perspective, 3,5-Dichloro-2-fluorophenol has been studied for its potential impact on ecosystems. Research published in *Environmental Science & Technology* in 2023 highlighted its role as a persistent organic pollutant (POP) due to its low water solubility and resistance to biodegradation. While this property raises concerns about its environmental persistence, it also makes the compound a valuable tool for studying the fate of halogenated aromatic compounds in soil and water systems. Scientists have used 3,5-Dichloro-2-fluorophenol as a model compound to assess the behavior of similar substances in environmental matrices, contributing to the development of remediation strategies.

The biological activity of 3,5-Dichloro-2-fluorophenol has also been explored in the context of its interactions with microbial communities. A 2024 study in *Applied and Environmental Microbiology* demonstrated that the compound exhibits antimicrobial properties against certain Gram-positive bacteria. This effect is attributed to its ability to disrupt cell membrane integrity and inhibit essential metabolic pathways. The findings suggest that 3,5-Dichloro-2-fluorophenol could be further developed as a natural alternative to synthetic antimicrobial agents, particularly in the context of combating antibiotic resistance. However, further research is needed to evaluate its efficacy and safety in this application.

Recent advancements in materials science have also highlighted the potential of 3,5-Dichloro-2-fluorophenol as a precursor for functional materials. Researchers have explored its use in the synthesis of conductive polymers and organic semiconductors, where its halogenated substituents can be modified to tune electronic properties. A 2023 paper in *Advanced Materials* described the incorporation of 3,5-Dichloro-2-fluorophenol into conjugated polymer systems, resulting in enhanced charge transport characteristics. These developments open new avenues for the application of this compound in electronic devices and energy storage systems.

The synthesis and characterization of 3,5-Dichloro-2-fluorophenol have been supported by analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods have been instrumental in confirming the compound's structure and purity, as well as in elucidating its reaction mechanisms during synthesis. High-resolution mass spectrometry has been particularly useful in identifying the molecular ion and determining the exact elemental composition of the compound. Such analytical tools are critical for ensuring the quality and consistency of 3,5-Dichloro-2-fluorophenol in both academic and industrial settings.

Despite its promising applications, the use of 3,5-Dichloro-2-fluorophenol is not without challenges. One major concern is its potential toxicity, which has been evaluated in several studies. While the compound is generally considered to have low acute toxicity, its long-term effects on human health and the environment require further investigation. Regulatory frameworks are being developed to assess the risks associated with its use, particularly in industrial and agricultural contexts. Researchers are also working to improve its safety profile through the design of less toxic derivatives and the development of more efficient degradation pathways.

The ongoing research into 3,5-Dichloro-2-fluorophenol reflects its significance as a versatile compound with wide-ranging applications. From pharmaceuticals to environmental science, its unique chemical properties continue to attract scientific interest. As new technologies and methodologies emerge, the potential of this compound is likely to expand further, offering opportunities for innovation across multiple disciplines. Continued exploration of its properties and applications will be essential in harnessing its full potential while addressing any associated challenges.

In conclusion, 3,5-Dichloro-2-fluorophenol represents a compelling subject of study due to its structural complexity and functional versatility. Its role in pharmaceutical research, environmental science, and materials science underscores the importance of understanding its properties and behavior. As research in these areas progresses, the compound is expected to play a growing role in the development of new technologies and solutions. The interdisciplinary nature of its applications highlights the need for collaborative efforts to fully realize its potential while ensuring responsible use.